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Introduction

GNE-149 is an orally bioavailable small molecule that functions as a full antagonist and a
selective estrogen receptor degrader (SERD) of Estrogen Receptor Alpha (ER0).[1][2] It has
demonstrated potent anti-proliferative activity and robust in vivo efficacy in preclinical models of
ER-positive breast cancer, including those with ESR1 mutations that confer resistance to
standard endocrine therapies.[1] These application notes provide detailed protocols for the
administration of GNE-149 in xenograft mouse models and for assessing its biological activity.

Mechanism of Action

GNE-149 exerts its anti-tumor effects through a dual mechanism of action. Firstly, it acts as a
full antagonist, competitively binding to ERa and blocking the transcriptional activation induced
by estradiol. Secondly, it is a potent SERD, inducing the degradation of the ERa protein.[1][2]
This dual action effectively abrogates ERa signaling, leading to the inhibition of tumor growth in
ER-dependent cancers.
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GNE-149 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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